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Compound of Interest

Compound Name: N-Acetylsulfanilamide-13C6

Cat. No.: B15553321 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the molecular weight of N-

Acetylsulfanilamide and its stable isotope-labeled counterpart, N-Acetylsulfanilamide-13C6.

This information is critical for researchers utilizing isotopic dilution methods in pharmacokinetic

and metabolic studies.

Core Data Presentation
The key quantitative data for N-Acetylsulfanilamide and its 13C6-labeled analog are

summarized below. The incorporation of six 13C atoms in the benzene ring results in a

predictable mass shift, a fundamental principle leveraged in mass spectrometry-based

bioanalysis.

Compound Chemical Formula Molecular Weight ( g/mol )

N-Acetylsulfanilamide C8H10N2O3S 214.24[1][2][3]

N-Acetylsulfanilamide-13C6 C2¹³C6H10N2O3S 220.20[4][5][6]

Isotopic Labeling and Molecular Weight
N-Acetylsulfanilamide-13C6 is a stable isotope-labeled version of N-Acetylsulfanilamide. In

this molecule, the six carbon atoms of the benzene ring are replaced with the heavier carbon-
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13 (¹³C) isotope. Standard carbon has an atomic weight of approximately 12.011 amu, while

¹³C has an atomic weight of approximately 13.003 amu. This substitution of six carbon atoms

results in an increase in the molecular weight of approximately 6 g/mol , as reflected in the

table above. This precise mass difference is essential for its use as an internal standard in

quantitative bioanalytical assays, such as liquid chromatography-mass spectrometry (LC-MS),

to ensure accurate measurement of the unlabeled drug in biological matrices.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for a stable isotope dilution assay, a

common application for N-Acetylsulfanilamide-13C6. This method is frequently employed in

drug metabolism and pharmacokinetic (DMPK) studies to ensure high precision and accuracy.
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Stable isotope dilution assay workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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